Cas no 116163-74-7 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI))

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI) structure
116163-74-7 structure
Product Name:Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI)
CAS No:116163-74-7
MF:C24H34O9
MW:466.521368503571
CID:224743
PubChem ID:3081101
Update Time:2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI)
    • 8-n-Pentanoylneosolaniol
    • 8-pentanoylneosolaniol
    • (3beta,4alpha,8alpha,12xi)-4,15-bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl pentanoate
    • Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3alpha,4beta,8alpha)-
    • DTXSID60921944
    • CHEBI:175666
    • [(1S,2R,4S,7R,9R,10R,11S)-11-Acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] pentanoate
    • 4,15-Bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl pentanoate
    • 116163-74-7
    • Inchi: 1S/C24H34O9/c1-6-7-8-18(27)32-16-10-23(11-29-14(3)25)17(9-13(16)2)33-21-19(28)20(31-15(4)26)22(23,5)24(21)12-30-24/h9,16-17,19-21,28H,6-8,10-12H2,1-5H3/t16-,17+,19+,20+,21+,22+,23+,24?/m0/s1
    • InChI Key: QXHICULSTMOREA-GOLADLMOSA-N
    • SMILES: O1CC21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CCCC)=O)OC(C)=O)O

Computed Properties

  • Exact Mass: 466.22
  • Monoisotopic Mass: 466.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 868
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • Density: 1.28
  • Boiling Point: 549.3°Cat760mmHg
  • Flash Point: 178.8°C
  • Refractive Index: 1.547

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-pentanoate, (3a,4b,8a)- (9CI) Related Literature

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